Isopropyl 5-(2-aminoethyl)thiophene-2-carboxylate

• Molecular Formula: C10H15NO2S
• Molecular Weight: 213.30 g/mol
• IUPAC Name: propan-2-yl 5-(2-aminoethyl)thiophene-2-carboxylate
• InChI: InChI=1S/C10H15NO2S/c1-7(2)13-10(12)9-4-3-8(14-9)5-6-11/h3-4,7H,5-6,11H2,1-2H3
• InChI Key: RNHHDUFFKPXLAW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC(=O)C1=CC=C(S1)CCN

Description

Isopropyl 5-(2-aminoethyl)thiophene-2-carboxylate is a useful research compound. Its molecular formula is C10H15NO2S and its molecular weight is 213.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Water (0.1 mL) and triphenylphosphine (288 mg, 1.1 mmol) were added sequentially to a solution of the azide from step 3 (239 mg, 1.0 mmol) in THF (2.0 mL) and the reaction was stirred at room temperature overnight. The solvent was removed under a stream of nitrogen and then 1.0 N aqueous HCl (7.5 mL) was added. The mixture was extracted with EtOAc (2×5 mL). The aqueous phase was basified with 2.0 M aqueous NaOH (5 mL). The mixture was extracted with EtOAc (3×10 mL) and these extracts were dried (Na2SO4), filtered and concentrated in vacuo to afford 175 mg (82%) of the title compound.